molecular formula C7H9BrN2 B6237088 2-bromo-4,5,6,7-tetrahydro-1H-1,3-benzodiazole CAS No. 937636-69-6

2-bromo-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Cat. No. B6237088
CAS RN: 937636-69-6
M. Wt: 201.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-bromo-4,5,6,7-tetrahydro-1H-1,3-benzodiazole” is a chemical compound. It is a derivative of tetrahydro-1H-pyrido- [4,3-b]indole . This compound has been studied for its potential anti-tumor activity .


Synthesis Analysis

The synthesis of this compound involves the use of commercially available 4-bromophenylhydrazine hydrochloride and N-tert-butoxycarbonyl-4-piperidone as starting materials based on Fischer Indolizations . The synthesis process also involves the introduction of an alkyl or aralkyl and a sulfonyl group .


Molecular Structure Analysis

The molecular structure of “2-bromo-4,5,6,7-tetrahydro-1H-1,3-benzodiazole” is complex. It includes a bromine atom, a benzodiazole ring, and a tetrahydro group .

Future Directions

The future directions for research on “2-bromo-4,5,6,7-tetrahydro-1H-1,3-benzodiazole” could include further studies on its anti-tumor activity, its mechanism of action, and its potential applications in cancer treatment .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4,5,6,7-tetrahydro-1H-1,3-benzodiazole involves the bromination of 4,5,6,7-tetrahydro-1H-1,3-benzodiazole using bromine in the presence of a catalyst.", "Starting Materials": [ "4,5,6,7-tetrahydro-1H-1,3-benzodiazole", "Bromine", "Catalyst (such as iron or aluminum bromide)" ], "Reaction": [ "Add bromine dropwise to a solution of 4,5,6,7-tetrahydro-1H-1,3-benzodiazole in a suitable solvent such as chloroform or dichloromethane.", "Add a catalyst such as iron or aluminum bromide to the reaction mixture.", "Stir the reaction mixture at room temperature for several hours.", "Filter the reaction mixture to remove any solid impurities.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent such as ethanol or methanol to obtain 2-bromo-4,5,6,7-tetrahydro-1H-1,3-benzodiazole as a white solid." ] }

CAS RN

937636-69-6

Product Name

2-bromo-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Molecular Formula

C7H9BrN2

Molecular Weight

201.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.